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Compound of Interest

Compound Name: Ipragliflozin-d5

Cat. No.: B1153965 Get Quote

This technical guide provides a comprehensive overview of commercial suppliers for

Ipragliflozin-d5, a deuterated internal standard crucial for the accurate quantification of the

SGLT2 inhibitor Ipragliflozin in various research applications. The guide is intended for

researchers, scientists, and drug development professionals, offering a comparative summary

of supplier specifications, detailed experimental protocols for bioanalytical methods, and visual

representations of key processes.

Commercial Availability of Ipragliflozin-d5
Ipragliflozin-d5 is available from several commercial suppliers specializing in reference

standards and research chemicals. While specific quantitative data such as exact purity and

isotopic enrichment often require direct inquiry or are provided with a certificate of analysis

upon purchase, the following table summarizes the available information for key suppliers.
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Supplier
Product
Code/Catalogu
e #

Molecular
Formula

Molecular
Weight

Notes

LGC Standards TRC-I739477 C₂₁H₁₆D₅FO₅S Not specified

A certificate with

precise mass is

delivered with

the product.[1]

Axios Research AR-I03845 C₂₁H₁₆D₅FO₅S 409.48

Intended for

analytical

purposes and not

for human use.

[2]

Adva Tech Group

Inc.
Not specified Not specified Not specified

Inquiries for

purity and other

specifications are

to be submitted

via their website.

Experimental Protocol: Quantification of
Ipragliflozin in Rat Plasma using LC-MS/MS
This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the quantitative analysis of Ipragliflozin in a biological matrix, utilizing Ipragliflozin-
d5 as an internal standard (IS). The methodology is based on established procedures for

similar SGLT2 inhibitors.[3]

1. Materials and Reagents:

Ipragliflozin reference standard

Ipragliflozin-d5 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade
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Water, HPLC grade

Rat plasma (or other relevant biological matrix)

tert-Butyl methyl ether (for liquid-liquid extraction)

2. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

3. Preparation of Standard and Quality Control (QC) Samples:

Prepare stock solutions of Ipragliflozin and Ipragliflozin-d5 in a suitable organic solvent

(e.g., methanol or DMSO).

Prepare calibration curve (CC) standards and quality control (QC) samples by spiking known

concentrations of Ipragliflozin into the blank biological matrix.

Add a fixed concentration of the Ipragliflozin-d5 internal standard solution to all CC, QC,

and study samples.

4. Sample Preparation (Liquid-Liquid Extraction):

To 50 µL of plasma sample, add the internal standard solution.

Add 1 mL of tert-butyl methyl ether and vortex for 5 minutes.

Centrifuge the samples at 4000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

5. LC-MS/MS Conditions:
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Chromatographic Column: A C18 column (e.g., Quicksorb ODS, 2.1 mm i.d. × 150 mm, 5

µm) is suitable for separation.[3]

Mobile Phase: A gradient or isocratic elution can be used. A common mobile phase is a

mixture of acetonitrile and 0.1% formic acid in water.[3]

Flow Rate: A typical flow rate is 0.2 mL/min.[3]

Injection Volume: 10 µL.

Mass Spectrometer: Operate in positive electrospray ionization (ESI) mode.

Detection: Use Multiple Reaction Monitoring (MRM) to monitor the transitions for Ipragliflozin

and Ipragliflozin-d5.

Ipragliflozin transition (example): m/z 422.0 [M+NH4]+ → 151.0[3]

Ipragliflozin-d5 transition: The precursor ion will be shifted by +5 Da. The product ion may

or may not be shifted depending on the location of the deuterium labels.

6. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Ipragliflozin to Ipragliflozin-d5
against the nominal concentration of the calibration standards.

Use a linear regression model to fit the calibration curve.

Determine the concentration of Ipragliflozin in the QC and unknown samples from the

calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow and the mechanism of action of

Ipragliflozin.
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LC-MS/MS Sample Preparation Workflow
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Mechanism of Action of Ipragliflozin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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